Cas no 207861-54-9 (Vanadium tris(trifluoromethylsulfonyl)imide)

• Product Name: Vanadium tris(trifluoromethylsulfonyl)imide
• CAS No: 207861-54-9
• CID: 3041807
• Update Time: 2025-06-08

Vanadium tris(trifluoromethylsulfonyl)imide Chemical and Physical Properties

Names and Identifiers

• Vanadium tris(trifluoromethylsulfonyl)imide

• Inchi： InChI=1S/3C2F6NO4S2.V/c3*3-1(4,5)14(10,11)9-15(12,13)2(6,7)8;/q3*-1;+3
• InChI Key： AGBJOGVSCJLFEO-UHFFFAOYSA-N
• SMILES： C(F)(F)(F)S(=O)(=O)[N-]S(=O)(=O)C(F)(F)F.C(F)(F)(F)S(=O)(=O)[N-]S(=O)(=O)C(F)(F)F.C(F)(F)(F)S(=O)(=O)[N-]S(=O)(=O)C(F)(F)F.[V+3]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 15
• Heavy Atom Count: 46
• Rotatable Bond Count: 12

Additional information on Vanadium tris(trifluoromethylsulfonyl)imide

Exploring Vanadium tris(trifluoromethylsulfonyl)imide (CAS No. 207861-54-9): Properties, Applications, and Innovations

Vanadium tris(trifluoromethylsulfonyl)imide (CAS No. 207861-54-9) is a specialized chemical compound gaining attention in advanced material science and energy storage research. This organovanadium derivative, characterized by its unique trifluoromethylsulfonylimide ligands, exhibits remarkable electrochemical stability and ionic conductivity. Researchers are increasingly focusing on its potential in next-generation redox flow batteries, ionic liquids, and catalysis, aligning with global trends in sustainable energy and green chemistry.

The compound's molecular structure features a central vanadium atom coordinated with three trifluoromethylsulfonylimide groups, contributing to its low volatility and high thermal stability. These properties make it particularly valuable for high-temperature applications where conventional electrolytes fail. Recent studies highlight its role in improving the efficiency of energy storage systems, a critical focus area as industries seek alternatives to lithium-ion batteries. The electrochemical window of Vanadium tris(trifluoromethylsulfonyl)imide exceeds 4V, enabling its use in high-voltage applications.

From a synthetic chemistry perspective, the preparation of Vanadium tris(trifluoromethylsulfonyl)imide involves carefully controlled reactions between vanadium precursors and bis(trifluoromethanesulfonyl)imide derivatives. The process requires anhydrous conditions to prevent hydrolysis, reflecting the compound's sensitivity to moisture. Analytical techniques like NMR spectroscopy and X-ray crystallography confirm its purity and structural integrity, essential for research-grade applications.

In the context of emerging technologies, this compound addresses several industry challenges. Its compatibility with polymeric membranes makes it attractive for fuel cell development, while its redox activity supports innovations in electrocatalysis. The scientific community is particularly interested in its potential to enable room-temperature ionic conductors, which could revolutionize portable electronics and electric vehicle components. These applications respond directly to market demands for safer, more efficient energy solutions.

Environmental considerations surrounding Vanadium tris(trifluoromethylsulfonyl)imide have prompted investigations into its lifecycle and degradation pathways. Unlike some traditional transition metal compounds, its fluorine-rich structure demonstrates relatively low ecological toxicity, though comprehensive studies are ongoing. This environmental profile, combined with its performance advantages, positions it as a promising candidate for green chemistry initiatives and circular economy models in the chemical industry.

The commercial availability of Vanadium tris(trifluoromethylsulfonyl)imide (CAS No. 207861-54-9) remains limited to specialized chemical suppliers, reflecting both its niche applications and the technical challenges associated with its synthesis. Pricing trends correlate with vanadium market fluctuations and the growing demand for high-performance electrolytes. As patent activity increases in this sector, the compound's role in proprietary energy technologies continues to expand.

Looking forward, research directions for this material include optimization of its ionic transport properties and development of composite systems with organic cations. The integration of machine learning in materials discovery may accelerate the identification of novel formulations leveraging this compound's unique characteristics. These advancements align with broader scientific efforts to address energy density and safety challenges in electrochemical systems.

For researchers working with Vanadium tris(trifluoromethylsulfonyl)imide, proper handling procedures include inert atmosphere techniques and moisture-free environments. While not classified as hazardous under standard protocols, its chemical reactivity warrants appropriate laboratory precautions. Storage recommendations typically specify airtight containers with desiccants to maintain stability over extended periods.

The scientific literature documents increasing citations for 207861-54-9 in contexts ranging from coordination chemistry to advanced battery systems. This trend reflects the compound's multidisciplinary relevance and its potential to bridge fundamental research with industrial applications. As characterization methods improve, new insights into its structure-property relationships continue to emerge.

In conclusion, Vanadium tris(trifluoromethylsulfonyl)imide represents an exciting frontier in functional materials development. Its combination of thermal stability, electrochemical activity, and structural versatility makes it a compelling subject for both academic investigation and technological innovation. As global priorities shift toward sustainable energy solutions, this compound's role in enabling next-generation technologies will likely expand significantly in the coming decade.